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Compound of Interest

Compound Name:
2-(dimethylamino)benzene-1,4-

diol

Cat. No.: B2998426 Get Quote

Essential Safety and Handling Guide for 2-
(dimethylamino)benzene-1,4-diol
Disclaimer: A specific Safety Data Sheet (SDS) for 2-(dimethylamino)benzene-1,4-diol (CAS

No. 50564-14-2) was not publicly available. The following guidance is based on the safety

profiles of structurally similar chemicals, including other dimethylamino-benzene derivatives

and benzene-1,4-diol (hydroquinone), as well as standard laboratory safety practices.

Researchers must conduct their own risk assessment and consult their institution's

Environmental Health & Safety (EHS) department before handling this chemical.

This guide provides essential procedural information for the safe handling, use, and disposal of

2-(dimethylamino)benzene-1,4-diol for researchers, scientists, and drug development

professionals.

Chemical and Physical Properties
Identifier Value

Chemical Name 2-(dimethylamino)benzene-1,4-diol

CAS Number 50564-14-2[1]

Molecular Formula C₈H₁₁NO₂[2]

Molecular Weight 153.18 g/mol [1]
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Potential Hazard Identification
Based on analogous compounds, this chemical should be handled as a hazardous substance.

The primary potential hazards include irritation to the skin and eyes and possible toxicity if

inhaled or ingested.[3][4][5]

Hazard Type Description

Skin Corrosion/Irritation
May cause skin irritation.[4][5] Prolonged

contact should be avoided.

Serious Eye Damage/Irritation May cause serious eye irritation.[3][4][5]

Acute Toxicity (Oral, Inhalation)

May be harmful if swallowed or inhaled.[6]

Compounds with similar structures can cause

respiratory system irritation.[3]

Carcinogenicity/Mutagenicity

Some related benzene-diol compounds are

suspected of causing genetic defects or cancer.

[5][7] This potential should be considered.

Personal Protective Equipment (PPE)
Strict adherence to PPE guidelines is mandatory to prevent exposure.[8] Always wear the

following equipment when handling this chemical.[4][7]
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Protection Type Recommended Equipment Specification

Eye & Face Protection Safety Goggles & Face Shield

Must be worn at all times. Use

chemical safety goggles

conforming to EN166 (EU) or

OSHA 29 CFR 1910.133.[3] A

face shield is required when

there is a splash hazard.

Hand Protection Chemical-Resistant Gloves

Wear disposable nitrile or

neoprene gloves. Inspect

gloves for integrity before use

and change them immediately

if contaminated.

Body Protection Laboratory Coat & Apron

A full-buttoned laboratory coat

is required. For tasks with a

higher risk of splashes, a

chemical-resistant apron

should be worn over the lab

coat.[3]

Respiratory Protection NIOSH-Approved Respirator

Required if handling the solid

outside of a fume hood or if

aerosolization is possible. Use

a respirator with an organic

vapor cartridge and a P100

particulate filter.[4]

Operational and Disposal Plans
Step-by-Step Handling Protocol

Preparation: Before handling, ensure an eyewash station and safety shower are accessible

and operational.[3] Read all available safety information and prepare all necessary

equipment.

Engineering Controls: All handling of 2-(dimethylamino)benzene-1,4-diol, including

weighing and solution preparation, must be conducted inside a certified chemical fume hood
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to prevent inhalation of dust or vapors.[7]

Weighing & Transfer: Use non-sparking tools.[7][8] Handle the solid carefully to avoid

creating dust. If transferring solutions, use appropriate glassware and secondary

containment.

Personal Hygiene: Do not eat, drink, or smoke in the laboratory.[7][8] Wash hands thoroughly

with soap and water after handling the chemical, before breaks, and at the end of the

workday.[3]

Decontamination: After use, decontaminate all surfaces, glassware, and equipment with an

appropriate solvent (e.g., 70% ethanol) and wash thoroughly. Remove and wash

contaminated clothing before reuse.[3]

First Aid Measures
Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[3]

Skin Contact

Take off immediately all contaminated clothing.

[7] Wash the affected area with plenty of soap

and water for at least 15 minutes. If skin

irritation occurs, get medical advice.[3]

Inhalation

Move the victim to fresh air and keep them at

rest in a position comfortable for breathing. If not

breathing, give artificial respiration. Seek

immediate medical attention.[3]

Ingestion

Do NOT induce vomiting.[7] Clean mouth with

water and drink plenty of water afterwards. Call

a poison control center or doctor immediately for

treatment advice.[3]
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Step-by-Step Disposal Plan
Chemical waste must be managed as hazardous waste. Do not dispose of it down the drain.

Waste Collection: Collect all waste containing 2-(dimethylamino)benzene-1,4-diol (solid

residue, contaminated consumables, and solutions) in a dedicated, properly sealed, and

compatible hazardous waste container.

Labeling: Clearly label the waste container with "Hazardous Waste" and list all contents,

including the full chemical name "2-(dimethylamino)benzene-1,4-diol" and any solvents.

Storage: Store the sealed waste container in a designated, well-ventilated, and secure

satellite accumulation area, away from incompatible materials like strong oxidizing agents.[3]

Disposal: Arrange for pickup and disposal through your institution's certified Environmental

Health & Safety (EHS) department. Dispose of contents and container to an approved waste

disposal plant.[3][7]

Workflow Visualization
The following diagram illustrates the essential workflow for safely handling 2-
(dimethylamino)benzene-1,4-diol from preparation through final disposal.
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Review SDS &
Assess Risks

Don Personal
Protective Equipment

Use Engineering Controls
(Chemical Fume Hood)

Proceed to
Handling Handle Chemical

(Weigh, Transfer, React)
Decontaminate Workspace

& Equipment
Segregate & Label
Hazardous Waste

Proceed to
Disposal Store Waste in

Designated Area
Arrange EHS Pickup

for Disposal

Click to download full resolution via product page

Caption: Safe handling and disposal workflow for 2-(dimethylamino)benzene-1,4-diol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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